2(3'-Bromophenylthio)-5-nitrobenzoic Acid
Description
2(3'-Bromophenylthio)-5-nitrobenzoic Acid is a useful research compound. Its molecular formula is C13H8BrNO4S and its molecular weight is 354.18 g/mol. The purity is usually 95%.
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properties
Product Name |
2(3'-Bromophenylthio)-5-nitrobenzoic Acid |
|---|---|
Molecular Formula |
C13H8BrNO4S |
Molecular Weight |
354.18 g/mol |
IUPAC Name |
2-(3-bromophenyl)sulfanyl-5-nitrobenzoic acid |
InChI |
InChI=1S/C13H8BrNO4S/c14-8-2-1-3-10(6-8)20-12-5-4-9(15(18)19)7-11(12)13(16)17/h1-7H,(H,16,17) |
InChI Key |
XCDGBJRMEFFYHX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)Br)SC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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